N-{4-[(4-methyl-1,4'-bipiperidin-1'-yl)sulfonyl]phenyl}acetamide

• Molecular Formula: C19H29N3O3S
• Molecular Weight: 379.5 g/mol
• IUPAC Name: N-[4-[4-(4-methylpiperidin-1-yl)piperidin-1-yl]sulfonylphenyl]acetamide
• InChI: InChI=1S/C19H29N3O3S/c1-15-7-11-21(12-8-15)18-9-13-22(14-10-18)26(24,25)19-5-3-17(4-6-19)20-16(2)23/h3-6,15,18H,7-14H2,1-2H3,(H,20,23)
• InChI Key: FYLFWNQCPXSDQM-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)NC(=O)C

Description

N-{4-[(4-methyl-1,4'-bipiperidin-1'-yl)sulfonyl]phenyl}acetamide, also known as BMS-204352, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of sulfonamide-based drugs and has been shown to exhibit potent activity against a variety of targets.

Mechanism Of Action

The mechanism of action of N-{4-[(4-methyl-1,4'-bipiperidin-1'-yl)sulfonyl]phenyl}acetamide involves the inhibition of PKC and PDE, which are involved in various cellular signaling pathways. This compound has also been shown to exhibit antagonistic activity against adenosine receptors, which are involved in the regulation of various physiological processes.
Biochemical and Physiological Effects:
N-{4-[(4-methyl-1,4'-bipiperidin-1'-yl)sulfonyl]phenyl}acetamide has been shown to exhibit a variety of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of various signaling pathways. It has also been shown to exhibit cardioprotective effects and improve cognitive function in animal models.

Advantages And Limitations For Lab Experiments

One of the major advantages of N-{4-[(4-methyl-1,4'-bipiperidin-1'-yl)sulfonyl]phenyl}acetamide is its potent activity against a variety of targets, which makes it a promising candidate for the development of novel therapeutics. However, its limitations include its low solubility and potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the research and development of N-{4-[(4-methyl-1,4'-bipiperidin-1'-yl)sulfonyl]phenyl}acetamide, including the identification of new targets and the development of more potent analogs with improved pharmacokinetic properties. Additionally, further studies are needed to elucidate the mechanisms underlying its cardioprotective and cognitive-enhancing effects, which may have important implications for the treatment of various diseases.

Synthesis Methods

The synthesis of N-{4-[(4-methyl-1,4'-bipiperidin-1'-yl)sulfonyl]phenyl}acetamide involves the reaction of 4-methyl-1,4'-bipiperidine-1-carboxylic acid with 4-nitrobenzenesulfonyl chloride to form the corresponding sulfonyl chloride intermediate. This intermediate is then reacted with N-(4-aminophenyl)acetamide to yield the final product.

Scientific Research Applications

N-{4-[(4-methyl-1,4'-bipiperidin-1'-yl)sulfonyl]phenyl}acetamide has been extensively studied for its potential therapeutic applications in various fields of research, including cancer, cardiovascular diseases, and neurological disorders. It has been shown to exhibit potent activity against a variety of targets, including protein kinase C (PKC), phosphodiesterase (PDE), and adenosine receptors.